Cas no 705933-61-5 (Carbamic acid,[2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-,1,1-dimethylethyl ester)

Carbamic acid,[2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-,1,1-dimethylethyl ester structure
705933-61-5 structure
Product Name:Carbamic acid,[2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-,1,1-dimethylethyl ester
CAS No:705933-61-5
MF:C23H26ClN3O4
MW:443.923244953156
CID:1744908
Update Time:2024-11-27

Carbamic acid,[2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-,1,1-dimethylethyl ester
    • Carbamic acid, [2-[4-[3-chloro-1-(4-methoxyphenyl)-1H-pyrazol-5-yl]phenoxy]ethyl]-, 1,1-dimethylethyl ester (9CI)
    • Inchi: 1S/C23H26ClN3O4/c1-23(2,3)31-22(28)25-13-14-30-19-9-5-16(6-10-19)20-15-21(24)26-27(20)17-7-11-18(29-4)12-8-17/h5-12,15H,13-14H2,1-4H3,(H,25,28)
    • InChI Key: POWNXCQJFPONHI-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCCOC1=CC=C(C2N(C3=CC=C(OC)C=C3)N=C(Cl)C=2)C=C1

Computed Properties

  • Exact Mass: 443.16138

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 607.3±55.0 °C(Predicted)
  • PSA: 74.61
  • pka: 12.08±0.46(Predicted)
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